Cas no 52311-47-4 (3-Bromo-2-chloro-4-ethoxypyridine)

• Product Name: 3-Bromo-2-chloro-4-ethoxypyridine
• CAS No: 52311-47-4
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 4827987
• PubChem ID: 119091396
• Update Time: 2025-10-05

3-Bromo-2-chloro-4-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-ethoxypyridine
• Pyridine, 3-bromo-2-chloro-4-ethoxy-
• 52311-47-4
• E82407
• CS-0201547
• BS-53342

• Inchi： 1S/C7H7BrClNO/c1-2-11-5-3-4-10-7(9)6(5)8/h3-4H,2H2,1H3
• InChI Key： YABYTJGJDFCUQL-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1OCC)Cl

Computed Properties

• Exact Mass: 234.93995g/mol
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-2-chloro-4-ethoxypyridine

3-Bromo-2-chloro-4-ethoxypyridine (CAS No. 52311-47-4): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

3-Bromo-2-chloro-4-ethoxypyridine (CAS No. 52311-47-4) is a halogenated pyridine derivative that has gained significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical synthesis. This compound, with its unique molecular structure featuring bromo, chloro, and ethoxy substituents, serves as a crucial building block for various active ingredients. The growing demand for pyridine derivatives in drug discovery and crop protection chemicals has positioned this compound as an important intermediate in modern chemical synthesis.

The molecular formula C₇H₇BrClNO indicates that 3-bromo-2-chloro-4-ethoxypyridine contains multiple reactive sites, making it particularly valuable for cross-coupling reactions and nucleophilic substitutions. Recent studies in medicinal chemistry have highlighted its potential as a precursor for kinase inhibitors and other targeted therapies. The compound's halogenated pyridine structure contributes to its stability while allowing for diverse chemical modifications, a feature highly sought after in pharmaceutical intermediate synthesis.

In the agrochemical sector, 3-bromo-2-chloro-4-ethoxypyridine derivatives have shown promise in the development of novel pesticides and herbicides. The compound's ability to undergo various transformations makes it valuable for creating molecules with specific biological activities. Recent patent literature reveals increasing interest in this chemical scaffold for crop protection applications, particularly in formulations targeting resistant pest strains. The ethoxy group at the 4-position provides additional opportunities for structural optimization, enhancing both efficacy and environmental profiles of resulting active ingredients.

Synthetic approaches to 52311-47-4 typically involve halogenation and etherification of pyridine precursors. Modern green chemistry initiatives have driven improvements in production processes, reducing waste and improving yields. The compound's relatively high purity requirements (often >98%) for pharmaceutical applications have spurred advancements in purification techniques, including crystallization and chromatography methods. These process optimizations address growing industry demands for sustainable chemical manufacturing while maintaining cost-effectiveness.

Market analysis indicates steady growth in demand for 3-bromo-2-chloro-4-ethoxypyridine, particularly from Asia-Pacific regions where pharmaceutical and agrochemical production continues to expand. The compound's supply chain stability has become a focus area, with manufacturers implementing quality control measures to ensure consistent performance in downstream applications. Recent innovations in continuous flow chemistry have shown potential for scaling up production while maintaining strict regulatory compliance standards required for pharmaceutical intermediates.

From a research perspective, halogenated pyridine chemistry remains an active area of investigation, with 52311-47-4 serving as a model compound for studying regioselective reactions. The compound's reactivity patterns provide valuable insights for developing new catalytic systems and synthetic methodologies. Academic and industrial researchers alike are exploring its potential in metal-catalyzed cross-couplings, a hot topic in contemporary organic synthesis that aligns with current interests in atom-efficient transformations.

Storage and handling of 3-bromo-2-chloro-4-ethoxypyridine require standard precautions for halogenated organic compounds. Proper chemical storage conditions (typically cool, dry environments in sealed containers) help maintain stability. The compound's physicochemical properties, including moderate solubility in common organic solvents, make it convenient for laboratory and industrial use. These characteristics contribute to its popularity as a versatile synthetic building block across multiple chemistry disciplines.

Future prospects for 3-bromo-2-chloro-4-ethoxypyridine applications appear promising, particularly in emerging fields like bioconjugation chemistry and materials science. The compound's structural features make it potentially valuable for creating specialized functional materials and molecular probes. As synthetic methodologies continue to advance, we anticipate seeing expanded utility of this multifunctional pyridine derivative in cutting-edge chemical research and industrial applications.

Environmental considerations for 52311-47-4 follow standard protocols for halogenated compounds. Recent developments in waste treatment technologies and biodegradation studies help address potential ecological impacts. The compound's role in developing more environmentally friendly agrochemicals paradoxically contributes to sustainability efforts, as it enables creation of targeted products with reduced application rates and improved degradation profiles.

In conclusion, 3-bromo-2-chloro-4-ethoxypyridine represents an important chemical intermediate with growing significance in multiple industries. Its unique combination of halogen substituents and ethoxy functionality provides exceptional versatility for synthetic applications. As research continues to uncover new applications and improved synthetic routes, this compound is poised to maintain its relevance in pharmaceutical development, agrochemical innovation, and beyond, reflecting the ongoing importance of halogenated heterocycles in modern chemistry.